Cas no 2411239-20-6 (4-[(4-Fluorosulfonyloxyphenyl)methyl]pyridine)

4-[(4-Fluorosulfonyloxyphenyl)methyl]pyridine is a versatile sulfonate ester derivative with applications in organic synthesis and pharmaceutical research. Its key structural features include a fluorosulfonyloxy group, which enhances reactivity as an electrophile, and a pyridylmethyl moiety, offering potential for further functionalization. This compound is particularly useful as an intermediate in the development of bioactive molecules, owing to its ability to participate in nucleophilic substitution reactions. The fluorosulfonyloxy group provides a reactive handle for cross-coupling or conjugation, while the aromatic pyridine ring contributes to stability and solubility in organic solvents. Its well-defined reactivity profile makes it a valuable tool for constructing complex molecular architectures in medicinal chemistry and materials science.

4-[(4-Fluorosulfonyloxyphenyl)methyl]pyridine structure

2411239-20-6 structure

Product Name:4-[(4-Fluorosulfonyloxyphenyl)methyl]pyridine

CAS No:2411239-20-6

MF:C₁₂H₁₀FNO₃S

MW:267.2761054039

CID:5356042

Update Time:2025-10-19

4-[(4-Fluorosulfonyloxyphenyl)methyl]pyridine Chemical and Physical Properties

Names and Identifiers

- 4-[(4-Fluorosulfonyloxyphenyl)methyl]pyridine
- 4-[(pyridin-4-yl)methyl]phenyl sulfurofluoridate
- Z3919185857
- Inchi： 1S/C12H10FNO3S/c13-18(15,16)17-12-3-1-10(2-4-12)9-11-5-7-14-8-6-11/h1-8H,9H2
- InChI Key： JMWPWJRXYOSHIS-UHFFFAOYSA-N
- SMILES： S(=O)(=O)(OC1C=CC(=CC=1)CC1C=CN=CC=1)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 341
XLogP3: 3
Topological Polar Surface Area: 64.599

4-[(4-Fluorosulfonyloxyphenyl)methyl]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7553619-1.0g	4-[(pyridin-4-yl)methyl]phenyl sulfurofluoridate	2411239-20-6	95.0%	1.0g	$0.0	2025-02-24

4-[(4-Fluorosulfonyloxyphenyl)methyl]pyridine Related Literature

1. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
4. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Additional information on 4-[(4-Fluorosulfonyloxyphenyl)methyl]pyridine

Recent Advances in the Study of 4-[(4-Fluorosulfonyloxyphenyl)methyl]pyridine (CAS: 2411239-20-6) in Chemical Biology and Pharmaceutical Research

4-[(4-Fluorosulfonyloxyphenyl)methyl]pyridine (CAS: 2411239-20-6) is a chemically significant compound that has garnered attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This molecule, characterized by its fluorosulfonyloxy and pyridine functional groups, has been explored for its reactivity and utility in various biochemical and medicinal chemistry contexts. Recent studies have focused on its role as a versatile intermediate in the synthesis of bioactive molecules and its potential as a covalent modifier of proteins and enzymes.

One of the key areas of interest is the compound's ability to act as a sulfonyl fluoride-based probe, which can selectively modify nucleophilic residues in proteins. This property has been leveraged in chemical proteomics to identify and characterize novel drug targets. For instance, a 2023 study demonstrated the use of 4-[(4-Fluorosulfonyloxyphenyl)methyl]pyridine in activity-based protein profiling (ABPP), where it successfully labeled active-site residues in serine hydrolases, a class of enzymes implicated in numerous diseases, including cancer and neurodegenerative disorders.

In addition to its applications in proteomics, this compound has shown promise in the development of covalent inhibitors. Researchers have utilized its reactive fluorosulfonyloxy group to design inhibitors that form irreversible bonds with target proteins, offering potential therapeutic advantages in cases where prolonged target engagement is desired. A recent publication highlighted the synthesis of a series of covalent kinase inhibitors derived from 4-[(4-Fluorosulfonyloxyphenyl)methyl]pyridine, which exhibited potent and selective inhibition of oncogenic kinases in preclinical models.

Further investigations have explored the pharmacokinetic and safety profiles of derivatives of 4-[(4-Fluorosulfonyloxyphenyl)methyl]pyridine. Early-stage in vitro and in vivo studies suggest that these compounds possess favorable drug-like properties, including reasonable metabolic stability and bioavailability. However, challenges remain in optimizing selectivity and minimizing off-target effects, which are critical for advancing these molecules into clinical development.

In summary, 4-[(4-Fluorosulfonyloxyphenyl)methyl]pyridine (CAS: 2411239-20-6) represents a valuable tool and scaffold in chemical biology and drug discovery. Its unique reactivity and versatility continue to inspire innovative research, with ongoing studies aimed at expanding its applications and improving its therapeutic potential. Future directions may include the development of more selective probes and inhibitors, as well as the exploration of its utility in targeted therapies for complex diseases.